Cas no 86377-01-7 (2-propylisoquinolinium bromide)

• Product Name: 2-propylisoquinolinium bromide
• CAS No: 86377-01-7
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 871952
• PubChem ID: 12957546
• Update Time: 2025-04-19

2-propylisoquinolinium bromide Chemical and Physical Properties

Names and Identifiers

• 2-propylisoquinolinium bromide
• 1-N-PROPYLISOQUINOLINIUM BROMIDE
• 2-propylisoquinolin-2-ium,bromide
• 2-propylisoquinoline,bromide
• Isoquinolinium,2-propyl-,bromide
• DTXSID70513970
• 2-propylisoquinolin-2-ium;bromide
• Isoquinolinium, 2-propyl-, bromide
• 2-propylisoquinolin-2-ium bromide
• FT-0608169
• 86377-01-7
• SCHEMBL6024510
• AKOS015897207

• Inchi： 1S/C12H14N.BrH/c1-2-8-13-9-7-11-5-3-4-6-12(11)10-13;/h3-7,9-10H,2,8H2,1H3;1H/q+1;/p-1
• InChI Key： HXBKQAMIOUZDIX-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC2C=CC=CC=2C=1)CCC

Computed Properties

• Exact Mass: 251.03100
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• Color/Form: Bright yellow crystal
• Melting Point: 143-146 °C(lit.)
• PSA: 3.88000
• LogP: -0.45870
• Solubility: Not determined

2-propylisoquinolinium bromide Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives